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Compound of Interest

Compound Name: Y06036

Cat. No.: B10800780 Get Quote

This document provides a comprehensive, step-by-step guide for the safe handling and

disposal of Y06036, a brominated organic compound. Adherence to these procedures is crucial

for ensuring the safety of laboratory personnel, minimizing environmental impact, and

maintaining regulatory compliance. This information is intended for researchers, scientists, and

drug development professionals who handle this substance.

Immediate Safety and Hazard Assessment
Before initiating any disposal procedures, it is imperative to consult the Safety Data Sheet

(SDS) for Y06036. This compound is classified as harmful if swallowed and very toxic to

aquatic life with long-lasting effects[1]. All handling and disposal operations should be

conducted within a certified chemical fume hood while wearing appropriate Personal Protective

Equipment (PPE).

Table 1: Hazard and Safety Information for Y06036
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Property Information Reference

GHS Hazard Statements

H302: Harmful if swallowed.

H410: Very toxic to aquatic life

with long lasting effects.

[1]

GHS Precautionary

Statements

P264: Wash skin thoroughly

after handling. P270: Do not

eat, drink or smoke when using

this product. P273: Avoid

release to the environment.

P301 + P312: IF

SWALLOWED: Call a POISON

CENTER or doctor/physician if

you feel unwell. P330: Rinse

mouth. P391: Collect spillage.

P501: Dispose of contents/

container to an approved

waste disposal plant.

[1]

Personal Protective Equipment

(PPE)

Standard laboratory PPE

including a lab coat, safety

goggles, and chemical-

resistant gloves (e.g., nitrile).

Incompatible Materials
Strong acids/alkalis, strong

oxidizing/reducing agents.

Detailed Disposal Protocol
The following protocol outlines the mandatory steps for the disposal of Y06036 waste, including

pure compound, solutions, and contaminated materials.

Step 1: Waste Identification and Segregation
Identify Waste Streams: Accurately identify all waste containing Y06036. This includes:

Unused or expired solid Y06036.
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Solutions containing Y06036.

Contaminated labware (e.g., pipette tips, vials, weighing paper).

Contaminated PPE (e.g., gloves).

Segregate Waste: Due to its chemical structure (a brominated organic compound), Y06036
waste must be segregated as Halogenated Organic Waste.

Solid Waste: Place all contaminated solid materials into a designated, clearly labeled

"Halogenated Organic Solid Waste" container.

Liquid Waste: Collect all solutions containing Y06036 in a designated, leak-proof

"Halogenated Organic Liquid Waste" container.

Sharps Waste: Any contaminated sharps (e.g., needles, broken glass) must be placed in a

puncture-resistant sharps container designated for chemically contaminated sharps.

Step 2: Containerization and Labeling
Select Appropriate Containers: Use only chemically compatible, leak-proof containers with

secure screw-top caps. For liquid waste, do not fill containers beyond 90% capacity to allow

for vapor expansion.

Properly Label Containers: All waste containers must be clearly labeled with the following

information:

The words "Hazardous Waste"

The full chemical name: "Y06036 (5-Bromo-2-methoxy-N-(6-methoxy-3-methyl-1,2-

benzoxazol-5-yl)benzenesulfonamide)"

A list of all components in the container, including solvents and their approximate

concentrations.

The primary hazard(s) (e.g., "Toxic," "Environmental Hazard").

The date of waste accumulation.
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Step 3: Decontamination of Labware
Initial Rinse: Non-disposable labware (e.g., glassware) that has been in contact with Y06036
must be decontaminated.

Rinse the glassware three times with a suitable organic solvent (e.g., ethanol or acetone).

Collect the first two rinsates as "Halogenated Organic Liquid Waste."

The third rinsate may be collected as non-halogenated waste if a non-halogenated solvent

is used.

Final Cleaning: After the solvent rinses, the glassware can be washed with soap and water.

Step 4: Storage and Disposal
Temporary Storage: Store sealed and labeled waste containers in a designated and secure

satellite accumulation area within the laboratory. This area should be away from general

traffic and have secondary containment to catch any potential leaks.

Arrange for Disposal: Contact your institution's Environmental Health and Safety (EHS)

department or a licensed hazardous waste disposal contractor to schedule a pickup for the

waste. Provide them with a complete inventory of the waste container's contents.

Crucially, never dispose of Y06036 or its solutions down the drain. This compound is very toxic

to aquatic life, and drain disposal is a serious regulatory violation[1].

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

Y06036 waste.
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Caption: Workflow for the safe disposal of Y06036 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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